5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole

• IUPAC Name: 5-[(4-chlorophenyl)sulfonylmethyl]-1-phenyltetrazole
• InChI: InChI=1S/C14H11ClN4O2S/c15-11-6-8-13(9-7-11)22(20,21)10-14-16-17-18-19(14)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key: QAMNXUBHZHYIMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)CS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H11ClN4O2S
• Molecular Weight: 334.8 g/mol

Description

5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole, also known as TCMDC-135051, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This tetrazole derivative has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. In cancer research, 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. In inflammation research, 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins, which are mediators of inflammation. In neurological disorder research, 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has been shown to activate the Nrf2-ARE signaling pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has been shown to have various biochemical and physiological effects, depending on the disease being studied. In cancer research, 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. In inflammation research, 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has been shown to reduce inflammation and oxidative stress. In neurological disorder research, 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has been shown to reduce oxidative stress, inflammation, and neuronal cell death.

Advantages and Limitations for Lab Experiments

One advantage of 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole for lab experiments is its high potency, which allows for lower concentrations to be used in experiments. However, one limitation is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for the study of 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole. In cancer research, further studies could investigate the potential use of 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole in combination with other chemotherapeutic agents. In inflammation research, further studies could investigate the potential use of 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole in treating other inflammatory diseases. In neurological disorder research, further studies could investigate the potential use of 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole in combination with other neuroprotective agents. Additionally, further studies could investigate the potential use of 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole in other disease areas, such as cardiovascular disease and metabolic disorders.

Scientific Research Applications

5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In inflammation research, 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has been studied for its anti-inflammatory properties, which could be useful in treating inflammatory diseases such as rheumatoid arthritis. In neurological disorder research, 5-{[(4-chlorophenyl)sulfonyl]methyl}-1-phenyl-1H-tetrazole has been studied for its potential neuroprotective effects, which could be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.